Cas no 535925-81-6 (Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI))

• Product Name: Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI)
• CAS No: 535925-81-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1022880
• PubChem ID: 3258873
• Update Time: 2025-11-02

Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI)
• cyclopropyl-(3-methoxyphenyl)methanamine
• 535925-81-6
• SB47193
• 1-Cyclopropyl-1-(3-methoxyphenyl)methanamine
• SB47292
• DTXSID80390739

• Inchi： 1S/C11H15NO/c1-13-10-4-2-3-9(7-10)11(12)8-5-6-8/h2-4,7-8,11H,5-6,12H2,1H3
• InChI Key： ILNBYLMWHBLDTE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C1CC1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI)

Research Brief on Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI) (CAS: 535925-81-6): Recent Advances and Applications

Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI) (CAS: 535925-81-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to consolidate the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structural features, including the cyclopropyl and methoxy substituents, contribute to its distinct chemical and biological properties. Recent synthetic methodologies have optimized the production of 535925-81-6, enabling higher yields and purity, which are critical for its application in pharmaceutical formulations. Advances in catalytic processes and green chemistry approaches have further enhanced the scalability and sustainability of its synthesis.

Pharmacological studies have explored the compound's mechanism of action, revealing its interaction with specific biological targets such as neurotransmitter receptors and enzymes involved in metabolic pathways. Preliminary in vitro and in vivo data suggest that Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI) exhibits promising activity in modulating pathways associated with neurological disorders, inflammation, and oncology. These findings underscore its potential as a lead compound for further drug development.

In the context of neurological applications, recent research has demonstrated the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its efficacy in treating central nervous system (CNS) disorders. Studies have also investigated its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), to better understand its therapeutic window and safety profile. These insights are invaluable for designing clinical trials and optimizing dosing regimens.

Furthermore, the compound's role in oncology has been explored, with evidence suggesting its potential to inhibit tumor growth and metastasis. Mechanistic studies indicate that it may interfere with key signaling pathways involved in cancer cell proliferation and survival. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop derivatives of 535925-81-6 with enhanced potency and selectivity.

Despite these promising developments, challenges remain in translating preclinical findings into clinical applications. Issues such as toxicity, off-target effects, and formulation stability need to be addressed through rigorous testing and optimization. Future research directions may include the development of prodrugs or targeted delivery systems to improve the compound's therapeutic index.

In conclusion, Benzenemethanamine, alpha-cyclopropyl-3-methoxy- (9CI) (CAS: 535925-81-6) represents a versatile and promising compound in the realm of drug discovery. Its multifaceted pharmacological properties and synthetic accessibility make it a valuable candidate for further investigation. Continued research and collaboration across disciplines will be essential to unlock its full potential and bring novel therapies to patients in need.